Titanium (IV) Sulfate
Description
Titanium (IV) Sulfate is a moderately water and acid soluble Titanium source for uses compatible with sulfates . It is an inorganic compound with the formula TiOSO4 . It forms by treatment of titanium dioxide with fuming sulfuric acid and hydrolyzes to a gel of hydrated titanium dioxide .
Synthesis Analysis
Titanium (IV) Sulfate can be synthesized by hydrolysis of oxotitanium(IV) sulfate and ammonium titanium(IV) oxysulfate solutions under hydrothermal conditions . The structure and the phase, granulometric, and chemical composition of hydrated titanium dioxide obtained by this process were studied by X-ray and chemical analyses, electron microscopy, and thermogravimetry .Molecular Structure Analysis
The structure of Titanium (IV) Sulfate consists of a dense polymeric network with tetrahedral sulfur and octahedral titanium centers . Hydrolyzed species such as Ti(OH)3+, TiO2+, Ti(OH)22+ or Ti(OH)3+ have been identified and their equilibria have been studied in nitric and perchloric acid .Chemical Reactions Analysis
Titanium (IV) Sulfate undergoes hydrolysis to form hydrated titanium dioxide . The titanium is produced by reacting titanium(IV) chloride, not the oxide, with either sodium or magnesium . This means that you first have to convert the oxide into the chloride .Physical And Chemical Properties Analysis
Titanium (IV) Sulfate is a green, crystalline powder . It is insoluble in water, alcohol, concentrated sulfuric acid; soluble in dilute hydrochloric acid or sulfuric acid, giving violet solutions .Safety And Hazards
Future Directions
Titanium (IV) Sulfate has potential applications in the production of phosphoric acid . The speciation of titanium (IV) in non-complexing acidic media is being reconsidered to give evidence for the presence of polynuclear hydrolyzed species . This could lead to new insights and improvements in the purification of concentrated phosphoric acid .
properties
CAS RN |
18130-44-4 |
|---|---|
Product Name |
Titanium (IV) Sulfate |
Molecular Formula |
C11H14O |
Molecular Weight |
0 |
synonyms |
tit |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dithione](/img/structure/B1174197.png)
![2-[(p-Chlorophenyl)azo]-1-methyl-pyridinium tetrafluoborate](/img/structure/B1174198.png)